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Compound of Interest

Compound Name: D-Histidine monohydrochloride

Cat. No.: B1330029 Get Quote

Technical Support Center: D-Histidine
Monohydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in their

experiments involving D-Histidine monohydrochloride.

Frequently Asked Questions (FAQs)
Q1: What are the pKa values of D-Histidine?

A1: D-Histidine has three pKa values corresponding to the carboxylic acid group, the imidazole

side chain, and the amino group. While values can vary slightly with experimental conditions

such as temperature and ionic strength, the approximate pKa values are 1.80 for the carboxyl

group, 6.04 for the imidazole group, and 9.33 for the amino group.[1]

Q2: What is the effective buffering range for a D-Histidine buffer?

A2: The effective buffering range of a buffer is typically considered to be pKa ± 1. For a D-

Histidine buffer, the most relevant buffering range for many biological applications is centered

around the pKa of its imidazole side chain. Therefore, D-Histidine is an effective buffer in the

pH range of approximately 5.0 to 7.0.[2]

Q3: How does the net charge of D-Histidine change with pH?
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A3: The net charge of D-Histidine is dependent on the pH of the solution due to the protonation

state of its ionizable groups.

At a pH below its first pKa (~1.8), the molecule has a net charge of +2.

Between the first and second pKa values (pH ~1.8 to ~6.0), the net charge is +1.

Between the second and third pKa values (pH ~6.0 to ~9.3), the molecule is predominantly

in its zwitterionic form with a net charge of 0.

At a pH above its third pKa (~9.3), the net charge is -1.

Q4: What is the solubility of D-Histidine monohydrochloride in water?

A4: D-Histidine monohydrochloride is freely soluble in water. The solubility is reported to be

149.55 g/L.[3][4] The pH of a 100 g/L solution in water at 20°C is between 3.5 and 4.5.[3][4]

Q5: How should D-Histidine monohydrochloride solutions be stored?

A5: Solid D-Histidine monohydrochloride should be stored at 2-30°C.[3][4] For solutions, it is

recommended to store them at 4°C in the dark.[5] To avoid repeated freeze-thaw cycles which

can affect stability, it is advisable to aliquot stock solutions.[6]

Q6: Is there a difference in the pH-dependent behavior between D-Histidine and L-Histidine?

A6: No, the pH-dependent physicochemical properties such as pKa values, solubility, and

buffering capacity are identical for D-Histidine and L-Histidine. The only difference between the

two is their stereochemistry, which can be critical for biological activity and interactions with

chiral molecules like proteins.

Troubleshooting Guides
Problem: Unexpected pH of a freshly prepared D-Histidine monohydrochloride solution.

Possible Cause 1: Incorrect amount of solute or solvent.

Solution: Double-check all calculations and ensure accurate weighing of the D-Histidine
monohydrochloride and measurement of the solvent volume.
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Possible Cause 2: Inaccurate pH meter calibration.

Solution: Recalibrate the pH meter using fresh, standard buffer solutions before measuring

the pH of your D-Histidine solution.

Possible Cause 3: Contamination of water.

Solution: Use high-purity, deionized water for solution preparation to avoid contaminants

that could affect the pH.

Problem: Precipitation occurs when adjusting the pH of the D-Histidine solution.

Possible Cause 1: The pH has been adjusted to the isoelectric point (pI) of D-Histidine.

Explanation: At its isoelectric point (approximately pH 7.6), D-Histidine has its lowest

solubility.

Solution: If possible for your experiment, avoid adjusting the pH to this specific value. If the

experiment requires this pH, consider working with a lower concentration of D-Histidine.

Possible Cause 2: High concentration of the solution.

Solution: Try preparing a more dilute solution of D-Histidine monohydrochloride.

Problem: The prepared D-Histidine buffer has a lower than expected buffering capacity.

Possible Cause 1: The experimental pH is outside the effective buffering range of D-

Histidine.

Solution: Ensure that the pH of your experiment is within the optimal buffering range of D-

Histidine (pH 5.0-7.0). If your experimental pH is outside this range, consider using a

different buffering agent.

Possible Cause 2: The concentration of the D-Histidine buffer is too low.

Solution: Increase the concentration of the D-Histidine buffer to provide sufficient buffering

capacity against pH changes.
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Quantitative Data Summary
Table 1: Physicochemical Properties of D-Histidine Monohydrochloride

Property Value

Molecular Formula C₆H₉N₃O₂ · HCl · H₂O

Molecular Weight 209.63 g/mol [3][4]

Melting Point 254 °C (decomposes)[3][4]

pKa₁ (Carboxyl) ~1.80[1]

pKa₂ (Imidazole) ~6.04[1]

pKa₃ (Amino) ~9.33[1]

Solubility in Water 149.55 g/L[3][4]

pH (100 g/L in H₂O at 20°C) 3.5 - 4.5[3][4]

Table 2: pH-Dependent Net Charge of D-Histidine

pH Range Dominant Species Net Charge

< 1.8 H₃His²⁺ +2

1.8 - 6.0 H₂His⁺ +1

6.0 - 9.3 HHis (Zwitterion) 0

> 9.3 His⁻ -1

Experimental Protocols
Protocol 1: Preparation and pH Titration of a D-Histidine Monohydrochloride Solution

This protocol describes the preparation of a D-Histidine monohydrochloride solution and its

titration with a strong base to observe its pH-dependent buffering behavior.

Materials:
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D-Histidine monohydrochloride

Deionized water

Standardized 0.1 M Sodium Hydroxide (NaOH) solution

Standard pH buffers (e.g., pH 4.0, 7.0, 10.0)

Equipment:

Analytical balance

Volumetric flasks

Beakers

Magnetic stirrer and stir bar

Calibrated pH meter with electrode

Burette

Procedure:

Solution Preparation:

Accurately weigh the required amount of D-Histidine monohydrochloride to prepare a

0.1 M solution. For example, to prepare 100 mL of a 0.1 M solution, weigh out 2.096 g of

D-Histidine monohydrochloride.

Dissolve the weighed solid in approximately 80 mL of deionized water in a beaker with the

aid of a magnetic stirrer.

Once fully dissolved, transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask.

Bring the final volume to the 100 mL mark with deionized water and mix thoroughly.
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pH Titration:

Calibrate the pH meter using the standard pH buffers.

Transfer a known volume (e.g., 50 mL) of the prepared 0.1 M D-Histidine
monohydrochloride solution to a beaker with a magnetic stir bar.

Place the beaker on the magnetic stirrer and immerse the pH electrode in the solution.

Record the initial pH of the solution.

Fill the burette with the standardized 0.1 M NaOH solution.

Add the NaOH solution in small increments (e.g., 0.5 mL or 1.0 mL).

After each addition, allow the pH reading to stabilize and record the pH and the total

volume of NaOH added.

Continue the titration until the pH reaches approximately 11-12.

Plot the recorded pH values against the volume of NaOH added to generate a titration

curve. The equivalence points and buffering regions can be determined from this curve.

Visualizations
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pH-Dependent Protonation States of D-Histidine

Solution pH

Dominant D-Histidine Species

< 1.8

H3His²⁺
(Net Charge: +2)

1.8 - 6.0

H₂His⁺
(Net Charge: +1)

6.0 - 9.3

HHis (Zwitterion)
(Net Charge: 0)

> 9.3

His⁻
(Net Charge: -1)

pKa₁ ≈ 1.8

pKa₂ ≈ 6.0

pKa₃ ≈ 9.3
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Experimental Workflow: pH Titration of D-Histidine Monohydrochloride

Start

Prepare 0.1 M
D-Histidine Monohydrochloride Solution

Calibrate pH Meter

Measure Initial pH of Solution

Titrate with 0.1 M NaOH
in Increments

Record pH and Volume of NaOH Added

Continue until pH ~11-12

Plot pH vs. Volume of NaOH

Analyze Titration Curve for
pKa Values and Buffering Regions

End
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Troubleshooting: Unexpected pH of D-Histidine Solution

Problem:
Unexpected pH

Were calculations and
weighing/measurements double-checked?

Yes No

Was the pH meter recently
calibrated with fresh buffers?

 If so,

Solution:
Recalculate and re-prepare the solution accurately.

 Then

Yes No

Was high-purity,
deionized water used?

 If so,

Solution:
Recalibrate the pH meter.

 Then

Yes No

If problem persists,
consider other contamination sources.

 Then

Solution:
Use high-purity water.

 Then

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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